1-(2-pyridinyl)-4-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine

• IUPAC Name: 2-(4-pyridin-2-ylpiperazin-1-yl)-5-(trifluoromethyl)-1,3,4-thiadiazole
• InChI: InChI=1S/C12H12F3N5S/c13-12(14,15)10-17-18-11(21-10)20-7-5-19(6-8-20)9-3-1-2-4-16-9/h1-4H,5-8H2
• InChI Key: HCIJFQGJVAFWCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C3=NN=C(S3)C(F)(F)F
• Molecular Formula: C12H12F3N5S
• Molecular Weight: 315.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 1-(2-pyridinyl)-4-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperazine typically involves multi-step chemical reactions, starting from basic heterocyclic scaffolds such as pyridine, thiadiazole, and piperazine rings. These processes may include reactions like N-arylation, halogenation, and nucleophilic substitution, often facilitated by catalysts to improve yield and selectivity. Rossi et al. (2014) discuss the palladium-catalyzed C–H arylation, which could be a relevant method for introducing aryl groups into the piperazine ring.

Molecular Structure Analysis

The molecular structure of such a compound would feature a complex three-dimensional arrangement influenced by the presence of heteroatoms (N, S) and the trifluoromethyl group. These elements impact the molecule's electronic distribution, dipole moment, and potential for hydrogen bonding and π-π interactions, which are critical for its reactivity and interactions with biological targets. Boča et al. (2011) offer insights into the structural characteristics of related heteroaromatic compounds, which could be extrapolated to understand the structure of the compound .

Chemical Reactions and Properties

Chemical reactions involving this compound would likely depend on its functional groups' reactivity, such as the electrophilic nature of the thiadiazole ring and the nucleophilic properties of the piperazine nitrogen atoms. Its reactivity might include interactions with nucleophiles or electrophiles, participation in coupling reactions, and potential for redox reactions. Cascioferro et al. (2017) discuss the biological activities of related heterocyclic compounds, highlighting the importance of structural features in their chemical reactivity and biological interactions.